Cas no 61267-83-2 (3,7-Diazabicyclo[3.3.1]nonan-2-one, 3,7-dimethyl-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonan-2-one, 3,7-dimethyl-
• CAS No: 61267-83-2
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 486489
• PubChem ID: 12360829
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonan-2-one, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonan-2-one, 3,7-dimethyl-
• 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-4-one
• 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-2-one
• 61267-83-2
• DTXSID00494026

• Inchi： 1S/C9H16N2O/c1-10-4-7-3-8(6-10)9(12)11(2)5-7/h7-8H,3-6H2,1-2H3
• InChI Key： DELSPSPNQFOREZ-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C)CC(CN1C)C2

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55